BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of dibutyl malate in organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibutyl malate

cat. No.: B7770348

An In-depth Technical Guide to the Solubility of Dibutyl Malate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl malate is the diester of malic acid and butanol. It is a colorless to slightly yellow, oily
liquid with a characteristic ester-like odor.[1][2] Primarily utilized as a plasticizer for vinyl resins
and in copolymer applications with PVC and vinyl acetates, dibutyl malate is also a key
intermediate in organic synthesis, including the production of succinic acid derivatives.[3][4] Its
physical and chemical properties, particularly its solubility in organic solvents, are critical for its
application in paints, adhesives, coatings, and potentially in drug delivery systems as a
formulation excipient.[5][6] This guide provides a comprehensive overview of the solubility of
dibutyl malate, including qualitative and quantitative data, and a detailed experimental
protocol for its determination.

Physicochemical Properties of Dibutyl Malate

A summary of key physical and chemical properties of dibutyl malate is presented in Table 1.

Table 1: Physicochemical Properties of Dibutyl Malate
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Property Value Reference(s)
Molecular Formula C12H2004 [5]
Molecular Weight 228.28 g/mol [5]

Clear, colorless to slightly
Appearance o [31[5]
yellowish liquid

Boiling Point 280-281 °C [1]
Melting Point -85 °C [11[7]
Density ~0.99 g/cm?3 at 23-25 °C [7]
Flash Point 138-141 °C [8]19]
Vapor Pressure <1hPa @ 20°C [8]
Refractive Index ~1.445 @ 20°C [9]

Solubility Profile of Dibutyl Malate

The solubility of a substance is a fundamental property that dictates its utility in various
applications. For drug development, solubility is a critical determinant of a formulation's
bioavailability.

Qualitative Solubility

Dibutyl malate is generally characterized by its miscibility with a range of common organic
solvents and its low solubility in water.[2][4] This is consistent with its chemical structure, which
includes two butyl ester groups that impart significant non-polar character.

Based on available literature, the qualitative solubility of dibutyl malate in various organic
solvents is summarized in Table 2.

Table 2: Qualitative Solubility of Dibutyl Malate in Organic Solvents
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Solvent Solubility Reference(s)
Methanol Miscible [21[3114]
Ethanol Miscible / Soluble [21131141[5]
Acetone Miscible / Soluble [21[31[4][5]
Diethyl Ether Miscible [21[3114]
Toluene Miscible [2][3]1[4]

N,N-Dimethylformamide (DMF)  Miscible

[21(31[4]

Aliphatic Hydrocarbons Immiscible

[2]14]

Oils Soluble

[7]

Quantitative Solubility

Precise quantitative solubility data for dibutyl malate in organic solvents is not extensively

available in public literature. However, some data for its solubility in water and specific solvent

systems for experimental use have been reported.

Table 3: Quantitative Solubility of Dibutyl Malate

Solvent System Temperature (°C) Solubility Reference(s)
Water 20 0.17 g/L [519]
Water 20 0.35¢g/L [10]
10% DMSO / 40%
PEG300 / 5% Tween- Not Specified > 2.5 mg/mL [11]
80 / 45% Saline
10% DMSO / 90%
(20% SBE-B-CD in Not Specified > 2.5 mg/mL [11]
Saline)
10% DMSO / 90% .
) Not Specified > 2.5 mg/mL [11]
Corn Oil
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Experimental Protocol for Solubility Determination

The following section outlines a detailed methodology for the experimental determination of
dibutyl malate solubility in an organic solvent using the equilibrium solubility method. This
method is a standard approach for accurately measuring the saturation concentration of a
solute in a solvent at a specific temperature.

Materials and Equipment
o Dibutyl malate (high purity)

o Selected organic solvents (analytical grade)

e Analytical balance

o Temperature-controlled orbital shaker or magnetic stirrer
e Thermostatic water bath

o Calibrated flasks or vials with screw caps

e Syringe filters (e.g., 0.22 um PTFE)

e Volumetric flasks and pipettes

o Gas chromatograph with a flame ionization detector (GC-FID) or a high-performance liquid
chromatograph with a suitable detector (HPLC)

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation

Solvent Preparation Stock Solution Preparation

Equilibration

Add Excess Dibutyl Malate to Solvent Calibration Curve Generation

Equilibrate at Constant Temperature (e.g., 24-72h)

Sample Processing

Allow Undissolved Solute to Settle

l

Withdraw Aliquot of Supernatant

:

Filter the Aliquot

l

Dilute Sample

Anvsis & Calculation

Analyze by GC or HPLC

Calculate Concentration from Calibration Curve

Report Solubility (g/100mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of dibutyl malate.
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Step-by-Step Procedure

o Preparation of Saturated Solution:

o Add an excess amount of dibutyl malate to a known volume of the selected organic
solvent in a sealed vial or flask. The presence of undissolved dibutyl malate is essential
to ensure saturation.

o Securely cap the vials to prevent solvent evaporation.
e Equilibration:
o Place the vials in a temperature-controlled orbital shaker or on a magnetic stirrer.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24 to 72 hours) to ensure that
equilibrium solubility is reached. The time required may need to be determined empirically.

o Sample Collection and Preparation:

o After equilibration, cease agitation and allow the vials to stand undisturbed in the
temperature-controlled environment for at least 2 hours to allow the undissolved dibutyl
malate to settle.

o Carefully withdraw an aliquot of the clear supernatant using a pipette.

o Immediately filter the aliquot using a syringe filter compatible with the organic solvent to
remove any suspended microparticles.

o Quantitative Analysis (Example using GC-FID):

o Calibration Curve: Prepare a series of standard solutions of dibutyl malate of known
concentrations in the chosen solvent. Analyze these standards by GC-FID to generate a
calibration curve of peak area versus concentration.

o Sample Analysis: Dilute the filtered supernatant with a known volume of the solvent to
bring its concentration within the range of the calibration curve.

o Inject the diluted sample into the GC-FID and record the peak area.
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» Calculation of Solubility:

o Determine the concentration of dibutyl malate in the diluted sample by interpolating its
peak area on the calibration curve.

o Calculate the concentration in the original saturated solution by multiplying the determined
concentration by the dilution factor.

o Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles
per liter (mol/L).

Conclusion

Dibutyl malate exhibits broad miscibility with common organic solvents, a characteristic that
underpins its use in various industrial applications. While precise quantitative solubility data
remains limited in publicly accessible literature, this guide provides a consolidated overview of
the available qualitative and semi-quantitative information. Furthermore, the detailed
experimental protocol and workflow diagram offer a robust framework for researchers and
scientists to accurately determine the solubility of dibutyl malate in specific solvents of
interest, thereby facilitating its effective use in research, development, and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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